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Compound of Interest

Compound Name: C.I. Acid brown 121

Cat. No.: B13350106 Get Quote

Abstract
This application note details a standardized protocol for the qualitative and quantitative analysis

of C.I. Acid Brown 121, a trisazo acid dye, using UV-Vis spectrophotometry. This method is

crucial for quality control, concentration determination, and stability studies in various research,

development, and industrial applications. The protocol outlines procedures for sample

preparation, spectral acquisition, and the generation of a calibration curve for accurate

quantification.

Introduction
C.I. Acid Brown 121 is a water-soluble dye with the molecular formula C₂₈H₁₆N₈Na₂O₁₄S₂ and

a molecular weight of 798.58 g/mol .[1] It belongs to the trisazo class of dyes and is used in

various industrial applications.[1][2] UV-Vis spectrophotometry provides a simple, rapid, and

non-destructive method for the analysis of such dyes. The principle relies on the absorption of

ultraviolet and visible light by the chromophores within the dye molecule, which is directly

proportional to its concentration in a solution, as described by the Beer-Lambert Law. This

document provides a comprehensive methodology for the UV-Vis spectrophotometric analysis

of C.I. Acid Brown 121.
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Property Value Reference

C.I. Name Acid Brown 121 [1]

C.I. Number 33520 [1][2]

CAS Number 6487-04-3 [1][3]

Chemical Class Trisazo Dye [1][2]

Molecular Formula C₂₈H₁₆N₈Na₂O₁₄S₂ [1]

Molecular Weight 798.58 g/mol [1]

Appearance Brown Powder [2]

Solubility Soluble in water [1][2][3]

Experimental Protocols
Materials and Equipment

C.I. Acid Brown 121 (analytical standard)

Deionized water (or other appropriate solvent)

Volumetric flasks (100 mL, 50 mL, 10 mL)

Pipettes (various sizes)

UV-Vis Spectrophotometer (double beam recommended)

Quartz cuvettes (1 cm path length)

Analytical balance

Preparation of Stock and Standard Solutions
A generalized procedure for preparing a stock solution and a series of standard solutions is as

follows:

Stock Solution (e.g., 100 mg/L):
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Accurately weigh 10.0 mg of C.I. Acid Brown 121 powder.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Dissolve the dye in a small amount of deionized water and then dilute to the mark with

deionized water.

Mix the solution thoroughly by inversion.

Standard Solutions:

Prepare a series of standard solutions by serially diluting the stock solution. For example,

to prepare 10, 20, 30, 40, and 50 mg/L standards, pipette 10, 20, 30, 40, and 50 mL of the

stock solution into separate 100 mL volumetric flasks and dilute to the mark with deionized

water.

UV-Vis Spectrophotometric Analysis
Instrument Setup:

Turn on the UV-Vis spectrophotometer and allow the lamp to stabilize.

Set the wavelength range for scanning (e.g., 200-800 nm).

Determination of Wavelength of Maximum Absorbance (λmax):

Fill a quartz cuvette with deionized water (blank).

Place the blank cuvette in the spectrophotometer and record a baseline spectrum.

Rinse and fill a cuvette with one of the standard solutions (e.g., 20 mg/L).

Scan the absorbance of the solution over the set wavelength range.

The wavelength at which the highest absorbance is recorded is the λmax.

Generation of a Calibration Curve:

Set the spectrophotometer to measure absorbance at the determined λmax.
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Measure the absorbance of the blank (deionized water) and each of the prepared

standard solutions.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²).

Analysis of an Unknown Sample:

Prepare the unknown sample in the same solvent as the standards. Dilute if necessary to

ensure the absorbance falls within the linear range of the calibration curve.

Measure the absorbance of the unknown sample at the λmax.

Use the equation from the calibration curve to calculate the concentration of C.I. Acid
Brown 121 in the unknown sample.

Data Presentation
Table 1: Absorbance Data for Standard Solutions of C.I.
Acid Brown 121

Concentration (mg/L) Absorbance at λmax

Standard 1 (e.g., 10) [Absorbance Value]

Standard 2 (e.g., 20) [Absorbance Value]

Standard 3 (e.g., 30) [Absorbance Value]

Standard 4 (e.g., 40) [Absorbance Value]

Standard 5 (e.g., 50) [Absorbance Value]

Unknown Sample [Absorbance Value]

Table 2: Calibration Curve Parameters
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Parameter Value

λmax [Determined Wavelength] nm

Slope (m) [Value from regression]

Y-intercept (c) [Value from regression]

Coefficient of Determination (R²) [Value from regression]

Visualization of Experimental Workflow
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Caption: Workflow for the UV-Vis spectrophotometric analysis of C.I. Acid Brown 121.
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Conclusion
The protocol described in this application note provides a reliable and straightforward method

for the determination of C.I. Acid Brown 121 concentration using UV-Vis spectrophotometry.

Adherence to this protocol will ensure accurate and reproducible results, which are essential

for research, quality control, and various industrial applications involving this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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